Cas no 117509-92-9 (2-Propenamide, N-[(1R)-1-phenylethyl]-)

• Product Name: 2-Propenamide, N-[(1R)-1-phenylethyl]-
• CAS No: 117509-92-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1206711
• PubChem ID: 11137638
• Update Time: 2025-06-20

2-Propenamide, N-[(1R)-1-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, N-[(1R)-1-phenylethyl]-
• (R)-N-(1-Phenylethyl)acrylamide
• N-[(1R)-1-phenylethyl]prop-2-enamide
• A1-35367
• (r)-N-(1-phenylethyl)-acrylamide
• 117509-92-9
• AKOS013154153
• Z1165166451

• Inchi： 1S/C11H13NO/c1-3-11(13)12-9(2)10-7-5-4-6-8-10/h3-9H,1H2,2H3,(H,12,13)/t9-/m1/s1
• InChI Key： RBVOJZBQNQTPRA-SECBINFHSA-N
• SMILES： O=C(C=C)N[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1